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Bibliometric Analysis of Edaravone Research

A 2025 bibliometric analysis of publications from 2000 to 2024 provides a data-driven overview of the field

[1] [2] [3]. The findings reveal a significant and growing body of research, with distinct geographic and

thematic clusters.

Global Research Output and Influence (2000-2024) The table below summarizes contributions from the

top 10 most prolific countries, highlighting both volume and impact of research [2].

Rank Country Publications Citations Average Citations per Paper h-Index

1 China 566 9,755 17.42 49

2 Japan 492 13,044 27.01 53

3 USA 152 3,547 24.80 33

4 India 45 790 19.75 17

5 Italy 35 548 17.13 14

6 Turkey 33 275 9.17 11
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Rank Country Publications Citations Average Citations per Paper h-Index

7 UK 26 274 10.96 11

8 Australia 25 601 10.96 15

9 South Korea 25 319 25.04 9

10 Iran 22 160 13.87 8

Key Research Institutions and Focus Areas The research is driven by several leading institutions globally.

The analysis identified four major research clusters, which represent the core areas of scientific inquiry [1]

[2] [3]:

Free radical scavenging and antioxidant mechanisms.
Cerebral infarction and acute ischemic stroke.

Amyotrophic lateral sclerosis (ALS).
Oxidative stress in various pathological conditions.

The leading institutions contributing to these areas are [2]:

Mitsubishi Tanabe Pharma Corporation (Japan)
Okayama University (Japan)

China Pharmaceutical University (China)
Harvard University (USA)

Emerging Mechanisms and Experimental Insights

Beyond its well-known role as a free-radical scavenger, recent studies have uncovered novel mechanisms of

action for edaravone.

Activation of GDNF/RET Neurotrophic Signaling A pivotal 2022 study revealed a previously

unrecognized mechanism where edaravone activates the GDNF (Glial Cell Line-Derived Neurotrophic

Factor) and its receptor, RET, signaling pathway [4]. This discovery was made using a rapid, efficient model

of mRNA-induced motor neurons (miMNs) derived from human induced pluripotent stem cells (iPSCs).

The experimental workflow and key finding are summarized below:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/40958782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12435504/
https://www.dovepress.com/frontiers-and-emerging-trends-in-edaravone-research-a-bibliometric-ana-peer-reviewed-fulltext-article-JMDH
https://pmc.ncbi.nlm.nih.gov/articles/PMC12435504/
https://www.smolecule.com/products/s526867?utm_src=pdf-body
https://www.smolecule.com/products/s526867?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8751314/
https://www.smolecule.com/products/s526867?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Human iPSCs

Daily Transfection with
Ngn2 & Olig2 mRNA

Generate Functional
Motor Neurons (miMNs)

in 4 Days

Application in
Neurotoxicity Assays

Transcriptomic Analysis

Key Discovery:
Edaravone induces GDNF
receptor RET expression

Confirmed Mechanism:
Activates GDNF/RET
neurotrophic pathway

Functional Outcome:
Supports motor neuron
survival & maturation

Click to download full resolution via product page

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s526867?utm_src=pdf-body-img
https://www.smolecule.com/products/s526867?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This discovery is significant as it suggests edaravone not only protects cells from damage but also actively

promotes pro-survival signaling. The study found that edaravone could replace the requirement for

exogenous BDNF and GDNF to support long-term motor neuron survival and maturation in vitro [4].

Furthermore, a combination of edaravone and GDNF provided superior protection against oxidative stress-

induced neurotoxicity compared to either treatment alone, suggesting a potential combination therapy

strategy for ALS [4].

Emerging Research Trends and Applications

The bibliometric analysis and recent reviews point to several key emerging trends that are shaping the future

of edaravone research [1] [3] [5].

Exploration of New Formulations: To address the limitations of intravenous administration (e.g.,

cost, patient burden), a bioequivalent oral suspension of edaravone has been developed and

approved [5] [6]. This represents a major shift in treatment paradigms, improving accessibility and

convenience for patients with chronic conditions like ALS.

Multi-Target Drug Derivatives: A major trend is the functionalization of the edaravone scaffold to

create multi-target drugs. The most prominent example is edaravone dexborneol, a combination that

retains edaravone's free-radical scavenging ability while adding the anti-inflammatory properties of

dexborneol [2] [3] [5]. Clinical trials have demonstrated enhanced efficacy in treating acute ischemic

stroke [3].

Expansion into New Disease Areas: Research is actively exploring the drug's potential beyond ALS

and stroke. Promising areas include [1] [3] [5]:

Alzheimer's disease
Parkinson's disease
Traumatic brain injury (TBI) The driving hypothesis is that reducing oxidative stress and
inflammation could have therapeutic benefits across a wide spectrum of neurological disorders.

Key Considerations for Research and Development

For professionals in the field, the following points are critical for guiding future work:
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Focus on Combination Therapies: The discovery of edaravone's effect on the GDNF/RET pathway

provides a strong rationale for exploring its use in combination with other neurotrophic factors or
drugs to achieve synergistic effects [4] [5].

Leverage Advanced Disease Models: The use of efficient iPSC-derived models, like the miMN
system, is crucial for high-throughput screening and for understanding drug mechanisms in a human

genetic context [4].
Address Cost and Accessibility Challenges: The high cost of treatment remains a significant

barrier [5] [6]. Research into cost-effective formulations and generic versions is essential for wider
patient access.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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